Cas no 1368131-86-5 (7-bromo-4-methyl-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 7-bromo-4-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 1368131-86-5
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 4593919
• Update Time: 2023-11-22

7-bromo-4-methyl-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-methyl-3,4-dihydroquinoxalin-2(1H)-one
• 7-bromo-4-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
• 7-BROMO-4-METHYL-1,3-DIHYDROQUINOXALIN-2-ONE
• Z1795818230

• Inchi： 1S/C9H9BrN2O/c1-12-5-9(13)11-7-4-6(10)2-3-8(7)12/h2-4H,5H2,1H3,(H,11,13)
• InChI Key： XVTZCPRZOULUOC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NC(CN2C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 1.7
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives